Cas no 1786445-22-4 (1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester
• CAS No: 1786445-22-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5274721
• Update Time: 2025-06-08

1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-7(2)11-5-8(3)9(6-11)10(12)13-4/h5-7H,1-4H3
• InChI Key： GTADVLJLKKDBPH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C)C(C(OC)=O)=C1

Additional information on 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester

Comprehensive Overview of 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester (CAS No. 1786445-22-4)

The compound 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester (CAS No. 1786445-22-4) is a structurally unique pyrrole derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework, featuring a methyl ester group and a 1-methylethyl substituent, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its versatility in organic synthesis and its role in developing novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-3-carboxylic acid derivatives has surged, driven by their applications in drug discovery and material science. This compound’s CAS No. 1786445-22-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its methyl ester functionality is particularly noteworthy, as it enhances solubility and reactivity, making it a preferred choice for medicinal chemistry projects.

The synthesis of 4-methyl-1-(1-methylethyl)-1H-pyrrole-3-carboxylic acid methyl ester involves multi-step organic reactions, often starting from readily available pyrrole precursors. Optimizing its yield and purity is a key focus for chemists, especially in light of the increasing emphasis on green chemistry and sustainable practices. Researchers are exploring catalytic methods to reduce waste and improve efficiency, aligning with global trends in environmentally friendly synthesis.

One of the most discussed topics in the context of pyrrole derivatives is their potential in drug development. The 1H-Pyrrole-3-carboxylic acid scaffold is known for its bioactivity, and modifications like the methyl ester group can fine-tune pharmacological properties. This compound’s CAS No. 1786445-22-4 has appeared in several patent applications, highlighting its utility in designing new therapeutic agents for diseases such as inflammation and cancer.

Beyond pharmaceuticals, 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester is also investigated for its role in agrochemical formulations. Its structural features may contribute to the development of pesticides or herbicides with improved efficacy and lower environmental impact. This dual applicability in life sciences and agriculture makes it a compound of broad interest.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the identity and purity of CAS No. 1786445-22-4, which is critical for reproducibility in research. The compound’s spectral data is often shared in scientific literature, aiding other researchers in their work.

In summary, 1H-Pyrrole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-, methyl ester (CAS No. 1786445-22-4) is a promising heterocyclic building block with diverse applications. Its relevance in drug discovery, agrochemical innovation, and sustainable chemistry ensures it remains a focal point for future research. As scientific inquiries into pyrrole-based compounds continue to expand, this compound is poised to play a pivotal role in advancing multiple fields.